Cas no 2228451-77-0 (methyl 5-(1-amino-3-hydroxycyclobutyl)-1-methyl-1H-pyrrole-2-carboxylate)

• Product Name: methyl 5-(1-amino-3-hydroxycyclobutyl)-1-methyl-1H-pyrrole-2-carboxylate
• CAS No: 2228451-77-0
• MF: C₁₁H₁₆N₂O₃
• MW: 224.256342887878
• CID: 6384072
• PubChem ID: 165964414
• Update Time: 2025-10-29

methyl 5-(1-amino-3-hydroxycyclobutyl)-1-methyl-1H-pyrrole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-(1-amino-3-hydroxycyclobutyl)-1-methyl-1H-pyrrole-2-carboxylate
• EN300-1732109
• 2228451-77-0

• Inchi： 1S/C11H16N2O3/c1-13-8(10(15)16-2)3-4-9(13)11(12)5-7(14)6-11/h3-4,7,14H,5-6,12H2,1-2H3
• InChI Key： LEMGVBBTYWDYNS-UHFFFAOYSA-N
• SMILES： OC1CC(C2=CC=C(C(=O)OC)N2C)(C1)N

Computed Properties

• Exact Mass: 224.11609238g/mol
• Monoisotopic Mass: 224.11609238g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 77.5Ų

Additional information on methyl 5-(1-amino-3-hydroxycyclobutyl)-1-methyl-1H-pyrrole-2-carboxylate

Introduction to Methyl 5-(1-amino-3-hydroxycyclobutyl)-1-methyl-1H-pyrrole-2-carboxylate (CAS No. 2228451-77-0)

Methyl 5-(1-amino-3-hydroxycyclobutyl)-1-methyl-1H-pyrrole-2-carboxylate, a compound with the CAS number 2228451-77-0, represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The molecular structure, characterized by a cyclobutyl ring and a pyrrole moiety, suggests a rich chemical diversity that can be leveraged for therapeutic purposes.

The compound's name highlights several key structural elements that are crucial for understanding its chemical properties and biological activities. The presence of a methyl 5-(1-amino-3-hydroxycyclobutyl) group indicates a complex arrangement of functional groups that can interact with biological targets in diverse ways. Specifically, the amino and hydroxyl substituents on the cyclobutyl ring contribute to the compound's reactivity and potential for further functionalization.

Recent research in the field of medicinal chemistry has demonstrated that pyrrole derivatives are particularly valuable in the development of new drugs. Pyrroles are known for their ability to modulate various biological pathways, making them attractive candidates for therapeutic intervention. The 1-methyl-1H-pyrrole-2-carboxylate moiety in this compound is particularly noteworthy, as it provides a scaffold for designing molecules with enhanced binding affinity and selectivity.

One of the most promising applications of Methyl 5-(1-amino-3-hydroxycyclobutyl)-1-methyl-1H-pyrrole-2-carboxylate is in the area of anti-inflammatory drugs. Studies have shown that pyrrole derivatives can inhibit key enzymes involved in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). The unique structural features of this compound may allow it to interact with these enzymes in a manner that is more potent and selective than existing anti-inflammatory agents.

In addition to its anti-inflammatory potential, Methyl 5-(1-amino-3-hydroxycyclobutyl)-1-methyl-1H-pyrrole-2-carboxylate has shown promise in preliminary studies as a kinase inhibitor. Kinases are enzymes that play a critical role in cell signaling pathways, and their dysregulation is associated with numerous diseases, including cancer. By targeting specific kinases, this compound could potentially disrupt abnormal signaling pathways and restore normal cellular function.

The synthesis of Methyl 5-(1-amino-3-hydroxycyclobutyl)-1-methyl-1H-pyrrole-2-carboxylate involves a multi-step process that requires careful optimization to ensure high yield and purity. The key steps include the formation of the cyclobutyl ring, the introduction of the amino and hydroxyl groups, and the final carboxylation step to incorporate the pyrrole moiety. Advanced synthetic techniques, such as transition metal catalysis and asymmetric synthesis, may be employed to enhance the efficiency and selectivity of these reactions.

The pharmacokinetic properties of this compound are also an important consideration in its development as a drug candidate. Factors such as solubility, stability, and metabolic clearance must be carefully evaluated to ensure that it can reach its target site of action effectively. Computational modeling techniques can be used to predict these properties and guide optimization efforts.

Evaluation of Methyl 5-(1-amino-3-hydroxycyclobutyl)-1-methyl-1H-pyrrole-2-carboxylate in preclinical models has provided valuable insights into its potential therapeutic effects. In vitro studies have demonstrated its ability to inhibit inflammatory mediators and kinase activity, while animal models have shown promising results in reducing inflammation and tumor growth. These findings support further investigation into its clinical potential.

The development of new drugs is often a lengthy and complex process that requires collaboration among chemists, biologists, pharmacologists, and clinicians. Methyl 5-(1-amino-3-hydroxycyclobutyl)-1-methyl-1H-pyrrole-2-carboxylate exemplifies how interdisciplinary research can lead to innovative solutions for treating human diseases. Its unique structure and promising biological activities make it a compelling candidate for future drug development efforts.